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Compound of Interest

Compound Name: Acid-PEG8-t-butyl ester

Cat. No.: B13714485 Get Quote

Essential Safety and Handling Guide for Acid-PEG8-
t-butyl ester
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Acid-PEG8-t-butyl ester. Adherence

to these procedures is crucial for ensuring laboratory safety and maintaining experimental

integrity.

Chemical and Physical Properties
A summary of the key quantitative data for Acid-PEG8-t-butyl ester is presented below for

easy reference.

Property Value

Molecular Formula C24H46O12[1]

Molecular Weight 526.6 g/mol [1]

Purity >98%[1]

Appearance Colorless to pale yellow oil or solid

Solubility Soluble in Water, DMSO, DCM, DMF[1]

Storage Conditions -20°C for long-term stability[1]
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Operational Plan: Step-by-Step Handling
Procedures
This section details the necessary precautions and personal protective equipment (PPE)

required when working with Acid-PEG8-t-butyl ester. These steps are designed to minimize

exposure and prevent contamination.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of Acid-PEG8-t-butyl ester should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood.[2]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against potential splashes.[3][4]

Skin Protection:

Gloves: Wear chemical-resistant, powder-free nitrile or neoprene gloves.[4] Always inspect

gloves for integrity before use and change them frequently.

Lab Coat/Gown: A polyethylene-coated polypropylene gown or a similar impermeable lab

coat is required to protect against spills.[4] Standard cloth lab coats are not sufficient.

Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved

respirator (e.g., N95) should be worn.[5][6]

Handling Protocol
Preparation: Before handling, ensure that all necessary PPE is worn correctly and that an

emergency eyewash station and safety shower are accessible.[3]

Weighing and Aliquoting: If working with a solid form, conduct weighing and aliquoting within

a chemical fume hood to prevent inhalation of any fine particulates.

Dissolving: When preparing solutions, add the solvent to the Acid-PEG8-t-butyl ester slowly

to avoid splashing. As it is soluble in common laboratory solvents like water, DMSO, and
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DMF, choose the appropriate solvent for your application.[1]

Reactions: The carboxylic acid group can be conjugated with alcohols or amines, while the t-

butyl ester can be hydrolyzed under acidic conditions.[1][7] Plan your reactions accordingly,

considering the compatibility of all reagents.

Post-Handling: After handling, wash your hands and any exposed skin thoroughly with soap

and water, even if gloves were worn.[2]

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water. If irritation persists, seek medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[2][8]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of Acid-PEG8-t-butyl ester and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing Acid-PEG8-t-butyl ester in a designated, properly labeled,

and tightly sealed container.

Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

Spill Cleanup:
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In case of a spill, absorb the material with an inert absorbent such as sand or vermiculite.

[2]

Sweep up the absorbed material and place it in a sealed container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.

Final Disposal:

Dispose of the chemical waste through a licensed disposal company.[2]

Consult with your institution's environmental health and safety (EHS) office and local

authorities to ensure compliance with all national and regional regulations.[2]

Do not allow the material to enter drains or water courses.[2]

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Acid-PEG8-t-butyl ester,
emphasizing the critical safety and disposal steps.
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Caption: Workflow for the safe handling and disposal of Acid-PEG8-t-butyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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